Cas no 16213-45-9 (1H-Pyrrole-2,5-dione,1,3-bis(4-methylphenyl)-)

1H-Pyrrole-2,5-dione,1,3-bis(4-methylphenyl)- structure
16213-45-9 structure
Product Name:1H-Pyrrole-2,5-dione,1,3-bis(4-methylphenyl)-
CAS No:16213-45-9
MF:C18H15NO2
MW:277.317204713821
CID:175953
PubChem ID:256671
Update Time:2025-04-19

1H-Pyrrole-2,5-dione,1,3-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione,1,3-bis(4-methylphenyl)-
    • 1,3-bis(4-methylphenyl)pyrrole-2,5-dione
    • 1,3-di-p-tolyl-pyrrole-2,5-dione
    • AC1L5V43
    • AC1Q6IJ6
    • AR-1J3778
    • Maleimide, N,2-di-p-tolyl-
    • Maleimide,2-di-p-tolyl-
    • N-p-Tolyl-2-p-tolyl-maleinimid
    • NSC83792
    • SureCN1471680
    • NSC-83792
    • DTXSID70292576
    • SCHEMBL1471680
    • 16213-45-9
    • Inchi: 1S/C18H15NO2/c1-12-3-7-14(8-4-12)16-11-17(20)19(18(16)21)15-9-5-13(2)6-10-15/h3-11H,1-2H3
    • InChI Key: RVJBNTWYKLEWTM-UHFFFAOYSA-N
    • SMILES: O=C1C(=CC(N1C1C=CC(C)=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 277.11035
  • Monoisotopic Mass: 277.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.232
  • Boiling Point: 455.4°Cat760mmHg
  • Flash Point: 206.6°C
  • Refractive Index: 1.633
  • PSA: 37.38
  • LogP: 3.32520
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